Cas no 3944-72-7 (octane-1-sulfonic acid)

• Product Name: octane-1-sulfonic acid
• CAS No: 3944-72-7
• MF: C₈H₁₈O₃S
• MW: 194.291721820831
• MDL: MFCD00135475
• CID: 304993
• PubChem ID: 49939
• Update Time: 2025-04-19

octane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid
• octane-1-sulfonic acid
• 1-Octanesulfonic acid,sodium salt
• octane-1-sulphonic acid
• octanesulfonic acid
• Octanesulphonic acid
• octylsulfonic acid
• Sodium octanesulfonate
• Sodium octylsulfonate
• SCHEMBL36542
• FT-0695297
• 3944-72-7
• 1-Octane sulfonic acid
• CHEBI:39422
• NSC2738
• DU4821I15A
• NS00019437
• octane-1-sulfonicacid
• n-octane sulfonic acid
• Q27119858
• CS-0452055
• AKOS006230663
• NSC23385
• UNII-DU4821I15A
• EINECS 223-535-3
• n-octanesulfonic acid
• SB37003
• WLGDAKIJYPIYLR-UHFFFAOYSA-N
• DTXSID5041277
• EN300-1270681
• CHEMBL1208308

• MDL： MFCD00135475
• Inchi： 1S/C8H18O3S/c1-2-3-4-5-6-7-8-12(9,10)11/h2-8H2,1H3,(H,9,10,11)
• InChI Key： WLGDAKIJYPIYLR-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 194.09800
• Monoisotopic Mass: 216.07961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.084
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 62.75000
• LogP: 3.31550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids